Cas no 1903364-85-1 (1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-3-(phenylthio)propan-1-one)

• Product Name: 1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-3-(phenylthio)propan-1-one
• CAS No: 1903364-85-1
• MF: C₁₉H₂₂N₂O₂S
• MW: 342.455183506012
• CID: 6078820
• PubChem ID: 92091280
• Update Time: 2025-05-30

1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-3-(phenylthio)propan-1-one Chemical and Physical Properties

Names and Identifiers

• F6476-7157
• 1-[3-(5-methylpyridin-2-yl)oxypyrrolidin-1-yl]-3-phenylsulfanylpropan-1-one
• 1-{3-[(5-methylpyridin-2-yl)oxy]pyrrolidin-1-yl}-3-(phenylsulfanyl)propan-1-one
• AKOS025353786
• 1-(3-((5-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-3-(phenylthio)propan-1-one
• 1903364-85-1
• 1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-3-(phenylthio)propan-1-one

• Inchi： 1S/C19H22N2O2S/c1-15-7-8-18(20-13-15)23-16-9-11-21(14-16)19(22)10-12-24-17-5-3-2-4-6-17/h2-8,13,16H,9-12,14H2,1H3
• InChI Key： RLIFPAUXKMDLBZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCC(N1CCC(C1)OC1C=CC(C)=CN=1)=O

Computed Properties

• Exact Mass: 342.14019912g/mol
• Monoisotopic Mass: 342.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.7Ų

Additional information on 1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-3-(phenylthio)propan-1-one

1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-3-(phenylthio)propan-1-one: A Comprehensive Overview

The compound with CAS No. 1903364-85-1, known as 1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-3-(phenylthio)propan-1-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

5-Methylpyridin-2-yl is a key structural component of this molecule, contributing to its aromatic stability and reactivity. The pyrrolidin ring, another critical element, plays a vital role in the compound's pharmacokinetic properties, such as absorption and metabolism. Recent studies have highlighted the importance of such heterocyclic structures in enhancing the bioavailability of pharmaceutical agents.

The phenylthio group attached to the propanone backbone introduces additional electronic effects, which can influence the molecule's reactivity and selectivity in various chemical reactions. This feature makes the compound a valuable substrate for exploring sulfur-based chemistry and its applications in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of this compound with unprecedented accuracy. These studies have revealed that the 5-Methylpyridin-2-yl group significantly affects the molecule's conjugation pathways, which are crucial for its photochemical properties. Such insights are paving the way for new applications in optoelectronic materials.

In the field of pharmacology, this compound has shown promise as a lead molecule for developing novel therapeutic agents. Its ability to interact with specific biological targets, such as enzymes and receptors, has been validated through in vitro assays. Researchers are particularly interested in its potential as an anti-inflammatory agent, given its unique mechanism of action.

The synthesis of 1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yli)-3-(phenylthio)propanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency and yield of this synthesis pathway.

Moreover, the compound's stability under various environmental conditions has been thoroughly investigated. These studies have demonstrated that it exhibits excellent thermal stability and resistance to hydrolysis, making it suitable for long-term storage and use in diverse chemical processes.

In conclusion, CAS No. 1903364-85-1 represents a cutting-edge advancement in organic chemistry with wide-ranging implications for both academic research and industrial applications. Its unique structure and versatile properties continue to inspire innovative research directions, solidifying its position as a key compound in contemporary chemical science.